molecular formula C11H12O3 B8704776 2-Methyl-allyl phenyl carbonate CAS No. 138621-73-5

2-Methyl-allyl phenyl carbonate

Cat. No.: B8704776
CAS No.: 138621-73-5
M. Wt: 192.21 g/mol
InChI Key: OGRJHHKAUWKJML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This article will focus on MPC and its comparison with structurally or functionally related compounds, leveraging the available evidence.

MPC is a critical intermediate in synthesizing diphenyl carbonate (DPC), a precursor for polycarbonate production via phosgene-free routes . The disproportionation of MPC to DPC involves transesterification reactions catalyzed by metal oxides, with lead (Pb)-based catalysts showing high efficiency . Key factors influencing catalytic performance include support material (e.g., MgO, ZrO₂), Lewis acid site density, and metal-support interactions .

Properties

CAS No.

138621-73-5

Molecular Formula

C11H12O3

Molecular Weight

192.21 g/mol

IUPAC Name

2-methylprop-2-enyl phenyl carbonate

InChI

InChI=1S/C11H12O3/c1-9(2)8-13-11(12)14-10-6-4-3-5-7-10/h3-7H,1,8H2,2H3

InChI Key

OGRJHHKAUWKJML-UHFFFAOYSA-N

Canonical SMILES

CC(=C)COC(=O)OC1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Diphenyl Carbonate (DPC)

  • Role : DPC is the target product of MPC disproportionation and a direct precursor for polycarbonates.
  • Catalytic Synthesis : PbO/MgO and PbO/ZrO₂ catalysts achieve ~90% MPC conversion and ~85% DPC yield due to high Pb dispersion and Lewis acidity . In contrast, PbO/Al₂O₃ and PbO/TiO₂ exhibit lower activity (≤70% conversion) due to Pb leaching and weak metal-support interactions .
  • Selectivity : Strong Lewis acid sites (e.g., PbO/MgO) enhance DPC selectivity but may also promote side reactions like MPC decarboxylation to anisole .

Naphthalen-1-yl Phenyl Carbonate

  • Structural Differences : This compound replaces the methyl group in MPC with a naphthalene ring, increasing steric hindrance and hydrophobicity.

Other Supported Catalysts

  • PbO/SiO₂ : High surface area (BET: 320 m²/g) and porosity but suffers from Pb leaching after recycling .
  • PbO/ZrO₂ : Combines strong Lewis acidity (Py-IR: 1446 cm⁻¹) with stability, achieving 88% DPC yield after three cycles .
  • PbO/MgO : Highest acidity (NH₃-TPD: 1.2 mmol/g) and DPC selectivity (85%) but prone to over-acid-driven side reactions .

Key Research Findings

Table 1: Catalytic Performance of Pb-Based Catalysts

Catalyst MPC Conversion (%) DPC Yield (%) Lewis Acid Sites (mmol/g) Stability (3 cycles)
PbO/MgO 92.5 85.1 1.2 Stable
PbO/ZrO₂ 89.3 83.7 1.0 Stable
PbO/SiO₂ 78.4 72.3 0.8 Pb leaching
PbO/Al₂O₃ 68.9 60.5 0.6 Pb leaching
PbO/TiO₂ 64.2 58.9 0.5 Structural collapse

Data sourced from .

Table 2: Physicochemical Properties of Supports

Support Surface Area (m²/g) Pore Volume (cm³/g) Acidic Strength
MgO 45 0.35 Strong
ZrO₂ 60 0.28 Moderate
SiO₂ 320 0.90 Weak
Al₂O₃ 180 0.50 Moderate
TiO₂ 90 0.40 Weak

Data from .

Mechanistic Insights

  • Lewis Acidity : Catalysts with higher Lewis acid site density (e.g., PbO/MgO) facilitate MPC activation via carbonyl group polarization, accelerating transesterification .
  • Metal-Support Interaction : Strong interactions (e.g., PbO-ZrO₂) mitigate Pb leaching and enhance recyclability .
  • Side Reactions : Overly acidic catalysts (e.g., PbO/Al₂O₃) promote decarboxylation, reducing DPC selectivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.